Cas no 16400-83-2 (propylphosphonic acid - propyl carbamimidothioate (1:1))

propylphosphonic acid - propyl carbamimidothioate (1:1) structure
16400-83-2 structure
Product name:propylphosphonic acid - propyl carbamimidothioate (1:1)
CAS No:16400-83-2
MF:C7H19N2O3PS
MW:242.276121377945
CID:1347798
PubChem ID:204483

propylphosphonic acid - propyl carbamimidothioate (1:1) Chemical and Physical Properties

Names and Identifiers

    • propylphosphonic acid - propyl carbamimidothioate (1:1)
    • propyl carbamimidothioate,propylphosphonic acid
    • 16400-83-2
    • Pseudourea, 2-propyl-2-thio-, propylphosphite
    • Propylphosphite S-propylisothiuronium
    • DTXSID30167695
    • 2-Propyl-thiopseudourea propylphosphite
    • Inchi: InChI=1S/C4H10N2S.C3H9O3P/c1-2-3-7-4(5)6;1-2-3-7(4,5)6/h2-3H2,1H3,(H3,5,6);2-3H2,1H3,(H2,4,5,6)
    • InChI Key: YNBRYZXIWJWVPU-UHFFFAOYSA-N
    • SMILES: CCCP(=O)(O)O.CCCSC(=N)N

Computed Properties

  • Exact Mass: 242.08557
  • Monoisotopic Mass: 242.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 147
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • Boiling Point: 180.3°C at 760 mmHg
  • Flash Point: 62.8°C
  • PSA: 107.4
  • LogP: 2.39720

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